Cas no 43187-68-4 (1-3-(trifluoromethyl)phenylcyclopropan-1-ol)

• Product Name: 1-3-(trifluoromethyl)phenylcyclopropan-1-ol
• CAS No: 43187-68-4
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5945548
• PubChem ID: 19816187
• Update Time: 2025-10-11

1-3-(trifluoromethyl)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Trifluoromethyl)phenyl]cyclopropanol
• 1-[3-(trifluoromethyl)phenyl]cyclopropan-1-ol
• Cyclopropanol, 1-[3-(trifluoromethyl)phenyl]-
• 43187-68-4
• AKOS011962993
• AT26823
• CS-0238309
• 1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOPROPAN-1-OL
• EN300-1929939
• 1-3-(trifluoromethyl)phenylcyclopropan-1-ol

• Inchi： 1S/C10H9F3O/c11-10(12,13)8-3-1-2-7(6-8)9(14)4-5-9/h1-3,6,14H,4-5H2
• InChI Key： ZDFBWLDHZUETCD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)(O)CC1

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 222.6±35.0 °C(Predicted)
• pka: 14.31±0.20(Predicted)

Additional information on 1-3-(trifluoromethyl)phenylcyclopropan-1-ol

Chemical Profile of 1-3-(trifluoromethyl)phenylcyclopropan-1-ol (CAS No. 43187-68-4)

1-3-(trifluoromethyl)phenylcyclopropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 43187-68-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropane ring substituted with a phenyl group and a trifluoromethyl moiety, exhibits unique structural and electronic properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and material science.

The structural framework of 1-3-(trifluoromethyl)phenylcyclopropan-1-ol consists of a cyclopropane ring fused to a phenyl ring, which is further functionalized with a trifluoromethyl group at the 3-position. The presence of the trifluoromethyl group introduces electron-withdrawing effects, influencing the reactivity and electronic properties of the molecule. This feature makes it particularly interesting for designing molecules with enhanced binding affinity and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in the synthesis and application of cyclopropane-containing compounds due to their distinctive chemical behavior. The cyclopropane ring, being a three-membered heterocycle, is known for its strain and reactivity, which can be harnessed to develop novel pharmacophores. The combination of the cyclopropane ring with an aromatic system like phenyl provides additional opportunities for tuning electronic and steric properties, making it a versatile scaffold for medicinal chemists.

The trifluoromethyl group is a well-documented pharmacophore that enhances the lipophilicity and metabolic stability of drug candidates. Its electron-withdrawing nature also modulates the electronic distribution within the molecule, influencing interactions with biological targets. These properties have been leveraged in the development of various therapeutic agents, including anti-inflammatory drugs, antivirals, and anticancer compounds. The incorporation of this moiety into 1-3-(trifluoromethyl)phenylcyclopropan-1-ol suggests potential applications in these areas.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like 1-3-(trifluoromethyl)phenylcyclopropan-1-ol. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have facilitated the construction of intricate molecular architectures with high precision. These methods have not only improved yield and purity but also opened new avenues for structural diversification. The ability to synthesize such compounds efficiently is crucial for their exploration in drug discovery programs.

The pharmaceutical industry has shown particular interest in molecules that can modulate central nervous system (CNS) activity. The structural features of 1-3-(trifluoromethyl)phenylcyclopropan-1-ol make it a promising candidate for developing novel CNS drugs. The cyclopropane ring can interact with specific binding sites on neurotransmitter receptors, while the trifluoromethyl group can enhance blood-brain barrier penetration. Such interactions are key to designing effective treatments for neurological disorders.

In addition to its pharmaceutical potential, 1-3-(trifluoromethyl)phenylcyclopropan-1-ol has applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both aromatic and heterocyclic components allows for tunable optoelectronic characteristics, which are essential for advanced technological applications.

Research into 1-3-(trifluoromethyl)phenylcyclopropan-1-ol has also revealed interesting insights into its chemical reactivity and biological interactions. Studies have demonstrated its potential as an intermediate in the synthesis of more complex molecules, highlighting its utility in multi-step synthetic routes. Furthermore, preliminary biological assays suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health.

The synthesis of 1-3-(trifluoromethyl)phenylcyclopropan-1-ol involves several key steps that showcase modern synthetic strategies. For instance, the introduction of the trifluoromethyl group can be achieved through halogen-metal exchange followed by fluorination reactions. These steps highlight the importance of transition-metal catalysis in facilitating such transformations efficiently. Additionally, protecting group strategies are employed to ensure regioselectivity during synthesis.

The growing body of literature on cyclopropane-containing compounds underscores their significance in medicinal chemistry. Researchers have been exploring various derivatives to optimize their pharmacological profiles. The work on 1-3-(trifluoromethyl)phenylcyclopropan-1-ol contributes to this body of knowledge by providing insights into how structural modifications can influence biological activity.

In conclusion, 1-trifluoromethoxybenzeneacetic acid CAS No 43187 68 4, plays a pivotal role in both pharmaceutical research and materials science due to its unique structural features and functional properties. Its synthesis through advanced methodologies highlights the progress made in organic chemistry over recent decades. As research continues to uncover new applications for this compound, 43187 68 4 will undoubtedly remain at forefront innovation across multiple scientific disciplines.